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Compound of Interest

Compound Name: Selachyl alcohol

Cat. No.: B15592057

Essential Safety and Handling Guide for Selachyl
Alcohol

For researchers, scientists, and professionals in drug development, the safe handling of all
laboratory chemicals is paramount to ensuring personal safety and maintaining the integrity of
experimental work. While Selachyl alcohol is not classified as a hazardous substance,
adherence to standard laboratory safety protocols is essential to minimize exposure and
prevent contamination.[1] This guide provides immediate and essential safety and logistical
information for the handling, storage, and disposal of Selachyl alcohol.

Physicochemical and Safety Data

A summary of important quantitative data for Selachyl alcohol is provided in the table below
for easy reference.
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Property Value
Molecular Formula C21H4203
Molecular Weight 342.56 g/mol [1]
CAS Number 593-31-7[1]
Appearance Colorless oil[2]
Melting Point 5.5-7.5 °C (41.9-45.5 °F; 278.6-280.6 K)[2]
- _ 145-146 °C (293-295 °F; 418-419 K) at 0.5
Boiling Point
mm Hg[2]
Solubility in DMSO 80 mg/mL (233.54 mM)[3]
Powder: -20°C for 3 years. In solvent: -80°C for
Storage Conditions 1 year. Shipped with blue ice or at ambient
temperature.[3]
GHS Hazard Class Not a hazardous substance or mixture[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Selachyl alcohol will ensure safety and efficiency in the
laboratory.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is the correct use of PPE.[4]

e Eye and Face Protection: Always wear safety glasses with side shields or chemical safety
goggles to protect against splashes.[3]

e Hand Protection: Nitrile or neoprene gloves are recommended as they provide good
resistance to alcohols.[1][5][6] For incidental contact, disposable nitrile gloves are a suitable
choice.[1] Always inspect gloves for tears or punctures before use and wash hands
thoroughly after removal.[3][4]

o Body Protection: A standard laboratory coat should be worn to protect skin and clothing.[3]
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» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required for handling Selachyl alcohol due to its low
volatility. However, if there is a risk of generating aerosols or mists, a NIOSH-approved
respirator may be necessary.[1]

Safe Handling and Storage

Adherence to proper handling and storage protocols will minimize risks.
e Handling:

o Work in a well-ventilated area. For procedures that may generate aerosols, use a chemical
fume hood.[7]

o Avoid direct contact with skin and eyes.[1]
o Do not eat, drink, or smoke in the laboratory.[4]
o Keep containers tightly closed when not in use.[7]
o Storage:
o Store in a cool, dry, and well-ventilated place away from incompatible materials.[5]
o Keep the container tightly closed.[5]

o For long-term storage of the powder form, -20°C is recommended, and for solutions, -80°C
is ideal.[3]

Spill Response Protocol

In the event of a spill, a clear and practiced response plan is crucial. The following workflow
outlines the necessary steps for a minor, non-hazardous spill of Selachyl alcohol.
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Immediate Actions

Assess the Spill and Alert Others

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

COl’lt&il‘ll‘I‘lEl; & Cleanup

Contain the Spill with Absorbent Material

'

Cover the Spill with Absorbent

'

Collect Absorbed Material into a Waste Container

Decontamination & Disposal

Clean the Spill Area with Soap and Water

Label and Seal the Waste Container

'

Dispose of Waste According to
Institutional Guidelines

Click to download full resolution via product page

Figure 1. Workflow for handling a minor Selachyl alcohol spill.
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Experimental Protocol for Spill Cleanup:

Notification and Assessment: Immediately alert others in the vicinity of the spill. Assess the
extent of the spill to ensure it is manageable.

PPE: Before approaching the spill, put on the necessary PPE: safety goggles, a lab coat,
and chemical-resistant gloves (nitrile or neoprene).[3]

Containment: If the spill is spreading, create a dike around the perimeter using an inert
absorbent material such as vermiculite, sand, or a commercial sorbent.[8]

Absorption: Gently cover the spill with the absorbent material, starting from the outside and
working inwards to minimize splashing.[8]

Collection: Once the Selachyl alcohol is fully absorbed, use a scoop or dustpan to carefully
collect the material and place it into a designated, leak-proof waste container.[8]

Decontamination: Clean the surface where the spill occurred with soap and water.[8]

Waste Handling: Securely seal the waste container and label it clearly as "Selachyl Alcohol
Spill Debris."

Disposal: Dispose of the waste container according to your institution's specific guidelines for
non-hazardous chemical waste.[1]

Disposal Plan

Proper disposal of chemical waste is essential to protect the environment and comply with
regulations.

e Unused Product: Unused Selachyl alcohol should be disposed of as chemical waste.
Contact your institution's Environmental Health and Safety (EHS) office for guidance on
proper disposal procedures. Do not pour down the drain unless specifically permitted by
local regulations and institutional policies for small quantities of non-hazardous alcohols.[9]

o Contaminated Materials: Any materials used to clean up a spill (e.g., absorbent pads, gloves,
paper towels) should be placed in a sealed, labeled container and disposed of as chemical
waste.[10]
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« Empty Containers: "RCRA empty" containers that held Selachyl alcohol can typically be
disposed of in the regular trash. To be considered "RCRA empty," all contents must be
removed by normal means (e.g., pouring, scraping), and no more than one inch of residue
can remain in the bottom of the container, or no more than 3% by weight of the total capacity
of the container.[11] For containers that held acutely hazardous waste, triple rinsing is
required; however, Selachyl alcohol is not classified as acutely hazardous.[11] Always
follow your institution's specific procedures for empty container disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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